Cas no 61939-70-6 (5-methyl-3-(4-methylpiperazin-1-yl)-5H-pyridazino[3,4-b][1,4]benzoxazin-8-amine)

• Product Name: 5-methyl-3-(4-methylpiperazin-1-yl)-5H-pyridazino[3,4-b][1,4]benzoxazin-8-amine
• CAS No: 61939-70-6
• MF: C₁₆H₂₀N₆O
• MW: 312.369602203369
• CID: 1632217
• PubChem ID: 6410488
• Update Time: 2025-04-21

5-methyl-3-(4-methylpiperazin-1-yl)-5H-pyridazino[3,4-b][1,4]benzoxazin-8-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(4-methylpiperazin-1-yl)-5H-pyridazino[3,4-b][1,4]benzoxazin-8-amine
• 5-methyl-3-(4-methylpiperazin-1-yl)pyridazino[3,4-b][1,4]benzoxazin-8-amine
• BRN 1090518
• AKOS005027861
• HMS3538N12
• 5-methyl-3-(4-methyl-1-piperazinyl)-5H-pyridazino[3,4-b][1,4]benzoxazin-8-amine
• 5H-Pyridazino(3,4-b)(1,4)benzoxazine, 8-amino-5-methyl-3-(4-methyl-1-piperazinyl)-
• CHEMBL4890795
• DTXSID50210975
• 8-Amino-5-methyl-3-(4-methyl-1-piperazinyl)-5H-pyridazino(3,4-b)(1,4)benzoxazine
• 2-(4-Methylpiperazinyl-1)-7-amino-10-methyl-3,4-diazaphenoxazine
• 61939-70-6
• CCG-278932

• Inchi： 1S/C16H20N6O/c1-20-5-7-22(8-6-20)15-10-13-16(19-18-15)23-14-9-11(17)3-4-12(14)21(13)2/h3-4,9-10H,5-8,17H2,1-2H3
• InChI Key： NGKLMHJPBKDIFN-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2N(C)C2C1=NN=C(C=2)N1CCN(C)CC1)N

Computed Properties

• Exact Mass: 312.1701
• Monoisotopic Mass: 312.169859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8
• XLogP3: 1.1

Experimental Properties

• Density: 1.3
• Boiling Point: 600.3°C at 760 mmHg
• Flash Point: 316.9°C
• Refractive Index: 1.653
• PSA: 70.75